Cas no 860649-76-9 (N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide)

• Product Name: N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide
• CAS No: 860649-76-9
• CID: 4661238
• Update Time: 2025-06-14

N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide

Research Briefing on N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide (CAS: 860649-76-9)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide (CAS: 860649-76-9). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further drug development.

The compound, characterized by its thienyl and cyano functional groups, exhibits notable reactivity and selectivity, making it a valuable scaffold for designing novel bioactive molecules. Research has demonstrated its efficacy in modulating specific biological pathways, particularly those involved in inflammation and oncology. The presence of the dimethylpropanamide moiety further enhances its pharmacokinetic properties, improving stability and bioavailability in preclinical models.

Recent publications highlight the compound's role as a potent inhibitor of key enzymes, such as protein kinases, which are critical targets in cancer therapy. Structural-activity relationship (SAR) studies have elucidated the importance of the cyanomethylsulfanyl group in binding affinity and selectivity. These findings have paved the way for the development of derivatives with improved efficacy and reduced off-target effects.

In addition to its therapeutic potential, advancements in synthetic methodologies have enabled more efficient and scalable production of N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide. Novel catalytic systems and green chemistry approaches have been employed to optimize yield and purity, addressing previous challenges in large-scale synthesis.

Future research directions include further exploration of the compound's mechanism of action through advanced biophysical techniques, such as X-ray crystallography and NMR spectroscopy. Additionally, in vivo studies are underway to evaluate its safety profile and therapeutic efficacy in disease models. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}-2,2-dimethylpropanamide represents a promising chemical entity with significant potential in drug discovery. Its unique structural attributes and demonstrated biological activity underscore its value as a lead compound for further development. Continued research and innovation in this area hold great promise for addressing unmet medical needs and advancing the field of chemical biology.